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Compound of Interest |

Compound Name: Methan-d2-ol
CAS No.: 28563-35-1
Cat. No.: B010887
- 7

Executive Safety Summary: The "Methanol Trap"

Do not treat Methan-d2-ol like Ethanol or Isopropanol. While chemically similar to standard
methanol (

), Methan-d2-ol (
or
) presents a dual-risk profile: biological toxicity and isotopic fragility.

o The Biological Risk: Methanol is a deceptive poison. It is not the alcohol itself that Kills, but
its metabolites.[1][2] Methanol is metabolized by alcohol dehydrogenase into Formaldehyde,
and subsequently into Formic Acid.[1][3][4] Formic acid inhibits mitochondrial cytochrome ¢
oxidase, causing histotoxic hypoxia, metabolic acidosis, and permanent optic nerve damage
(blindness).

e The "Skin" Designation: OSHA and ACGIH assign Methanol a "Skin" notation.[5] It absorbs
through the epidermis rapidly. Because it is highly volatile, researchers often underestimate
the contact time required for absorption.

e The Isotopic Risk: Methan-d2-ol is hygroscopic.[6] It aggressively absorbs atmospheric
moisture (
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). In NMR applications, this proton exchange ruins the solvent's isotopic purity, rendering
expensive experiments useless. Your PPE must protect the scientist from the solvent, and
the solvent from the scientist (moisture).

Risk Assessment & Hierarchy of Controls

Before donning PPE, implement these engineering controls to minimize exposure frequency.

Control Level Requirement for Methan-d2-ol

Chemical Fume Hood: Mandatory. Methanol
Primary Engineering vapor density is 1.1 (heavier than air). Work 6

inches inside the sash.

Inert Gas Shielding: Use a dry Nitrogen (

Secondary Engineering ) or Argon stream inside the hood to prevent

moisture ingress during transfer.

Designated Area: Mark the workspace. Avoid
Administrative using near strong oxidizers (e.g., Perchlorates,

Chromic acid).

The PPE Matrix: Evidence-Based Selection

Standard laboratory nitrile gloves provide insufficient protection against Methanol.

A. Hand Protection (The Critical Failure Point)

The Science: Methanol permeates standard disposable nitrile gloves in <1 to 6 minutes. By the
time you feel the "cooling" sensation, the solvent has likely reached your skin.
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Glove Material Breakthrough Time Recommendation

NOT RECOMMENDED for

direct handling/immersion. Use
Disposable Nitrile (4 mil) < 6 mins only as an inner layer or for

incidental splash (change

immediately).

PRIMARY CHOICE. Offers the

Butyl Rubber > 480 mins ) ) )
highest permeation resistance.
ACCEPTABLE. Good

Viton / Neoprene > 240 mins alternative if Butyl is
unavailable.
EXCELLENT. Best chemical

) ) ) ) resistance but poor dexterity.
Silver Shield (Laminate) > 480 mins

Use as a liner under nitrile if

necessary.

The Protocol:

o Stock Transfer (High Volume): Wear Butyl Rubber gloves.

 NMR Tube Prep (High Dexterity): Use the "Double-Glove" Technique:
o Inner Layer: 4 mil Nitrile (protects product from skin moisture).

o Quter Layer: Laminate (Silver Shield) OR change outer Nitrile gloves immediately upon
any contact.

B. Respiratory Protection

Warning: Methanol has poor "warning properties." The odor threshold (approx. 100-1500 ppm)
is often higher than the OSHA Permissible Exposure Limit (PEL) of 200 ppm. You cannot rely
on smell to detect hazardous concentrations.

o Standard Cartridges: Organic Vapor (OV) cartridges have a very short service life for
Methanol (often minutes) because methanol migrates through activated carbon.
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+ Requirement: Work in a Fume Hood. If a respirator is absolutely required (e.g., spill cleanup
outside a hood), use a Supplied-Air Respirator (SAR) or SCBA. Do not rely on half-face
masks with OV cartridges.

C. Eye & Body Protection[5][7]

* Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for liquid
handling due to splash risk.

e Body: Lab coat (100% cotton or Nomex; synthetic blends can melt if ignited). Closed-toe
shoes.

Visualization: Glove Selection Logic

Figure 1: Decision logic for selecting hand protection based on task duration and exposure risk.

Task: Handling Methan-d2-ol

Exposure Duration / Risk Type

Incidental Splash Risk High Volume / Immersion Risk
(e.g., Pipetting < 1mL) (e.g., Pouring Stock Bottles)
Standard Nitrile Gloves? Butyl Rubber or Viton Gloves
Double Layer

Double Glove Protocol:

Inner: Nitrile STOP: Nitrile Permeation < 6 mins

Outer: Change immediately on contact

Click to download full resolution via product page
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Operational Protocol: Handling & Transfer

Objective: Maintain safety while preventing

contamination.

Step 1: Preparation

» Verify Fume Hood airflow (face velocity 80-100 fpm).
o Clear the hood of unnecessary clutter to prevent turbulence.
o Dry the Atmosphere: If possible, flush the syringe or vessel with dry Nitrogen.[6]

e Don PPE: Put on safety goggles and appropriate gloves (see Section 3).

Step 2: The Transfer (Septum Method)

Preferred method to minimize atmospheric exposure.

Secure the Methan-d2-ol bottle with a clamp.

 Insert a dry nitrogen line needle into the septum (pressure relief).

o Use a gas-tight glass syringe with a long needle.

« Insert the syringe needle, invert the bottle, and draw the required volume.

e Crucial: If bubbles appear, do not expel them back into the bottle vigorously (introduces
moisture). Tap gently.

o Withdraw needle and immediately inject into the target vessel (e.g., NMR tube).

Step 3: Post-Handling

o Parafilm the Methan-d2-ol bottle immediately.

e Store in a desiccator or dedicated flammables cabinet.
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o Check gloves for contamination.[7] If splashed, remove properly (glove-in-glove technique)
and wash hands.

Emergency Response & Waste Disposal
Spill Response Workflow

Figure 2: Immediate actions for Methan-d2-ol spills.

1. Absorb with Vermiculite/Pads
2. Place in HazWaste Bag
3. Clean surface with soap/water

Small (< 50mL)
In Fume Hood

Yes Flush 15+ mins

Assess Volume - .
Seek Medical Attention

Spill Detected

Skin Exposure?

Large (> 50mL)
Or Outside Hood

1. EVACUATE LAB
2. Alert Safety Officer
3. Do not re-enter (Vapor Risk)

Click to download full resolution via product page

Disposal Guidelines

e Segregation: Do not pour down the drain. Methanol is toxic to aquatic life.[8]

» Labeling: Label clearly as "Halogenated Organic Solvent” (if mixed with Chloroform-d) or
"Non-Halogenated Organic Solvent” (if pure Methan-d2-ol).

o Deuterium Recovery: If your facility recycles deuterated solvents, segregate Methan-d2-ol
into a specific "Deuterated Waste" container. Otherwise, dispose of via standard organic
solvent streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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